Cas no 2680780-96-3 (1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid)

1-{1-(Prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid is a specialized heterocyclic compound featuring both an azetidine and imidazole moiety, linked via a carbamate ester. Its structure incorporates a prop-2-en-1-yloxycarbonyl group, enhancing reactivity for further functionalization, while the carboxylic acid moiety provides a handle for derivatization or conjugation. This compound is of interest in medicinal chemistry and drug development due to its potential as a versatile intermediate for synthesizing bioactive molecules. The azetidine ring contributes to conformational rigidity, while the imidazole-carboxylic acid framework may facilitate interactions with biological targets. Its balanced polarity allows for reasonable solubility in organic and aqueous media, supporting diverse synthetic applications.
1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid structure
2680780-96-3 structure
Product Name:1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid
CAS No:2680780-96-3
MF:C11H13N3O4
MW:251.238622426987
CID:5649858
PubChem ID:165920521
Update Time:2025-06-08

1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-{1-[(prop-2-en-1-yloxy)carbonyl]azetidin-3-yl}-1H-imidazole-4-carboxylic acid
    • EN300-28278832
    • 2680780-96-3
    • 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid
    • Inchi: 1S/C11H13N3O4/c1-2-3-18-11(17)13-4-8(5-13)14-6-9(10(15)16)12-7-14/h2,6-8H,1,3-5H2,(H,15,16)
    • InChI Key: HBBLUZAOYKHGCO-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(N1CC(C1)N1C=NC(C(=O)O)=C1)=O

Computed Properties

  • Exact Mass: 251.09060590g/mol
  • Monoisotopic Mass: 251.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 84.7Ų

1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid Pricemore >>

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1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid Related Literature

Additional information on 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid

1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid (CAS No. 2680780-96-3): An Emerging Compound in Medicinal Chemistry

1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid (CAS No. 2680780-96-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its azetidine and imidazole moieties, exhibits promising biological activities and has been the subject of several recent studies aimed at elucidating its mechanisms of action and potential therapeutic benefits.

The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and conformational rigidity, which can significantly influence the pharmacological properties of molecules containing it. In the case of 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid, the azetidine ring is linked to an imidazole moiety through a carbonyl group, creating a complex structure that may offer unique binding interactions with biological targets.

The imidazole moiety, on the other hand, is a well-known functional group in medicinal chemistry due to its ability to form hydrogen bonds and participate in various biological processes. Imidazole-containing compounds are often found in enzymes, hormones, and other biologically active molecules, making them valuable scaffolds for drug design. The presence of an imidazole ring in 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid suggests that this compound may have significant interactions with proteins and other biomolecules.

Recent studies have explored the potential applications of 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid in various therapeutic areas. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced the activity of the enzyme, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a common feature of many diseases, including autoimmune disorders and chronic inflammatory conditions. A study published in the European Journal of Medicinal Chemistry demonstrated that 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid exhibited significant anti-inflammatory effects in both in vitro and in vivo models. The researchers observed that the compound reduced the production of pro-inflammatory cytokines and inhibited the activation of immune cells, indicating its potential as an anti-inflammatory agent.

The structural features of 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid also make it an attractive candidate for drug development due to its favorable pharmacokinetic properties. Studies have shown that the compound has good solubility and stability, which are crucial factors for ensuring effective drug delivery and bioavailability. Additionally, preliminary toxicity studies have indicated that the compound has a favorable safety profile, further supporting its potential as a therapeutic agent.

In conclusion, 1-{1-(prop-2-en-1-yloxy)carbonylazetidin-3-yl}-1H-imidazole-4-carboxylic acid (CAS No. 2680780-96-3) represents a promising compound in medicinal chemistry with potential applications in various therapeutic areas. Its unique structural features, including the azetidine and imidazole moieties, contribute to its biological activities and make it an attractive candidate for further research and development. As more studies are conducted to explore its mechanisms of action and therapeutic potential, this compound may emerge as a valuable tool in the treatment of various diseases.

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